4-(Aminocarbonyl)-2,3-bis(4-chlorophenyl)quinolizinium

• Molecular Formula: C22H15Cl2N2O+
• Molecular Weight: 394.3 g/mol
• IUPAC Name: 2,3-bis(4-chlorophenyl)quinolizin-5-ium-4-carboxamide
• InChI: InChI=1S/C22H14Cl2N2O/c23-16-8-4-14(5-9-16)19-13-18-3-1-2-12-26(18)21(22(25)27)20(19)15-6-10-17(24)11-7-15/h1-13H,(H-,25,27)/p+1
• InChI Key: WSAAWHNLHMQBIF-UHFFFAOYSA-O
• SMILES: C1=CC=[N+]2C(=C1)C=C(C(=C2C(=O)N)C3=CC=C(C=C3)Cl)C4=CC=C(C=C4)Cl

Description

4-(Aminocarbonyl)-2,3-bis(4-chlorophenyl)quinolizinium is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as BCQ and is a member of the quinolizinium family of compounds. BCQ has been found to have a range of interesting properties that make it useful for a variety of research applications.

Mechanism of Action

The mechanism of action of BCQ is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. BCQ has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. BCQ has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling.
Biochemical and Physiological Effects:
BCQ has been found to have a range of biochemical and physiological effects. In addition to its anticancer properties, BCQ has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. BCQ has also been found to have neuroprotective properties and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCQ for lab experiments is its potent anticancer properties. BCQ has been shown to inhibit the growth of a variety of cancer cells, making it a useful tool for studying the mechanisms of cancer growth and proliferation. However, one of the limitations of BCQ is its toxicity. BCQ has been found to be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on BCQ. One area of interest is the development of new derivatives of BCQ that have improved properties, such as reduced toxicity or increased potency. Another area of interest is the study of the mechanisms of action of BCQ, which could lead to the development of new therapies for cancer and other diseases. Finally, the potential use of BCQ in combination with other drugs or therapies is an area of interest for future research.

Synthesis Methods

The synthesis of BCQ is a complex process that requires several steps. One of the most common methods for synthesizing BCQ involves the reaction of 4-chloroaniline with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone. This reaction results in the formation of BCQ as a yellow powder.

Scientific Research Applications

BCQ has been extensively studied for its potential use in scientific research. One of the most interesting applications of BCQ is in the field of cancer research. BCQ has been found to have potent anticancer properties and has been shown to inhibit the growth of a variety of cancer cells. BCQ has also been studied for its potential use in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease.